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Introduction
Dichlorprop-P, the (R)-enantiomer of 2-(2,4-dichlorophenoxy)propanoic acid, is a selective

systemic herbicide and plant growth regulator.[1] Its herbicidal activity is attributed to its

function as a synthetic auxin, which disrupts normal plant growth processes, leading to

malformations and ultimately, cell death.[1] Understanding the physical and chemical

characteristics of Dichlorprop-P is fundamental for its effective and safe application, for

predicting its environmental fate, and for the development of new formulations. This technical

guide provides an in-depth overview of these properties, including detailed experimental

methodologies and structured data presentation.

Core Physical and Chemical Data
The fundamental physical and chemical properties of Dichlorprop-P are summarized in the

tables below. These values are crucial for modeling its behavior in various environmental and

biological systems.

Table 1: Identification and General Properties of
Dichlorprop-P
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Property Value Source

IUPAC Name

(2R)-2-(2,4-

dichlorophenoxy)propanoic

acid

[2][3][4]

CAS Number 15165-67-0 [2][4]

Molecular Formula C₉H₈Cl₂O₃ [3]

Molecular Weight 235.06 g/mol [3]

Appearance
White solid with a

naphthalene-like odor.
[2]

Table 2: Physicochemical Properties of Dichlorprop-P
Property Value Temperature (°C) Source

Melting Point 122.1 °C [5]

Boiling Point
Decomposes before

boiling
[5]

Water Solubility 720 mg/L 20 [6]

Vapor Pressure 0.30 mPa 20 [5]

Acid Dissociation

Constant (pKa)
3.5 25 [1]

Octanol-Water

Partition Coefficient

(Log P)

2.29 20 [7]

Henry's Law Constant 5.60 x 10⁻⁵ Pa m³/mol 25 [5]

Experimental Protocols
The determination of the physical and chemical properties of a compound like Dichlorprop-P
follows internationally recognized standardized methods, such as the OECD Guidelines for the

Testing of Chemicals. These guidelines ensure data quality and comparability across different
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laboratories. The following sections describe the general principles of the experimental

protocols that would be employed to determine the key physicochemical parameters of

Dichlorprop-P.

Melting Point Determination
The melting point is determined to ascertain the purity of the compound. A sharp melting range

typically indicates a high degree of purity.

Methodology (based on OECD Guideline 102):

A small, finely powdered sample of Dichlorprop-P is packed into a capillary tube, which is then

placed in a heating apparatus. The temperature is raised at a slow, controlled rate. The

temperatures at which the substance begins to melt and at which it is completely molten are

recorded to define the melting range.

Boiling Point Determination
While Dichlorprop-P decomposes before boiling, the general methodology for determining the

boiling point of a substance is described below.

Methodology (based on OECD Guideline 103):

The boiling point is typically determined using a dynamic method where the temperature at

which the vapor pressure of the substance equals the atmospheric pressure is measured. For

substances that may decompose, the measurement can be performed under reduced

pressure.

Water Solubility Determination
Water solubility is a critical parameter for assessing the environmental mobility of Dichlorprop-
P.

Methodology (based on OECD Guideline 105):

A saturated solution of Dichlorprop-P in water is prepared by stirring an excess of the solid

with water at a constant temperature until equilibrium is reached. The concentration of
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Dichlorprop-P in the aqueous phase is then determined by a suitable analytical method, such

as high-performance liquid chromatography (HPLC).

Vapor Pressure Determination
Vapor pressure data is essential for evaluating the potential for volatilization of Dichlorprop-P
from treated surfaces.

Methodology (based on OECD Guideline 104):

The vapor pressure of Dichlorprop-P can be determined using methods such as the vapor

pressure balance, the gas saturation method, or the effusion method. The choice of method

depends on the expected vapor pressure range. For a solid with low volatility like Dichlorprop-
P, the gas saturation method is often employed, where a stream of inert gas is passed over the

substance to become saturated with its vapor, and the amount of substance transported is then

quantified.

Acid Dissociation Constant (pKa) Determination
The pKa value indicates the extent of ionization of Dichlorprop-P in aqueous solutions at

different pH values, which significantly influences its solubility and adsorption to soil particles.

Methodology (based on OECD Guideline 112):

The pKa of Dichlorprop-P, being an acid, can be determined by potentiometric titration. A

solution of Dichlorprop-P is titrated with a standard solution of a strong base, and the pH is

monitored throughout the titration. The pKa is the pH at which half of the acid has been

neutralized.

Octanol-Water Partition Coefficient (Log P)
Determination
The Log P value is a key indicator of the lipophilicity of Dichlorprop-P and its potential for

bioaccumulation.

Methodology (based on OECD Guideline 107 or 117):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b076475?utm_src=pdf-body
https://www.benchchem.com/product/b076475?utm_src=pdf-body
https://www.benchchem.com/product/b076475?utm_src=pdf-body
https://www.benchchem.com/product/b076475?utm_src=pdf-body
https://www.benchchem.com/product/b076475?utm_src=pdf-body
https://www.benchchem.com/product/b076475?utm_src=pdf-body
https://www.benchchem.com/product/b076475?utm_src=pdf-body
https://www.benchchem.com/product/b076475?utm_src=pdf-body
https://www.benchchem.com/product/b076475?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The shake-flask method is a common technique where Dichlorprop-P is dissolved in a mixture

of n-octanol and water. The mixture is shaken until equilibrium is reached, and the

concentration of Dichlorprop-P in both the octanol and water phases is determined. The

partition coefficient (P) is the ratio of the concentrations, and Log P is its decadic logarithm.

Alternatively, HPLC methods can be used to estimate Log P.

Logical Relationships of Physicochemical
Properties
The physical and chemical characteristics of Dichlorprop-P are interconnected and influence

its overall behavior and fate. The following diagram illustrates these relationships.

Logical Relationships of Dichlorprop-P Properties

Molecular Structure
(C₉H₈Cl₂O₃)

Molecular Weight
(235.06 g/mol)

Melting Point
(122.1 °C)

Boiling Point
(Decomposes)

Water Solubility
(720 mg/L)

Vapor Pressure
(0.30 mPa)

pKa
(3.5)

Log P
(2.29)

Environmental Fate
(Mobility, Persistence, Bioaccumulation)

Influences mobility

Biological Activity
(Herbicidal Action)

Affects uptake by plants

Influences volatilization

Affects ionization & solubility

Affects soil adsorption

Indicates bioaccumulation potential Influences membrane transport

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b076475?utm_src=pdf-body
https://www.benchchem.com/product/b076475?utm_src=pdf-body
https://www.benchchem.com/product/b076475?utm_src=pdf-body
https://www.benchchem.com/product/b076475?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Interrelationship of Dichlorprop-P's physicochemical properties.

This guide provides a foundational understanding of the key physical and chemical

characteristics of Dichlorprop-P. This information is essential for professionals engaged in

research, development, and the regulatory assessment of this important herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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